Cas no 2171518-24-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid
• CAS No: 2171518-24-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5879395
• PubChem ID: 165569533
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid
• 2171518-24-2
• EN300-1524246
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]pentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-17(2)15-24(26(32)28-18(3)13-14-25(30)31)29-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： MIDPHYWTOXBLIZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CCC(=O)O)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid

Comprehensive Guide to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid (CAS No. 2171518-24-2)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid (CAS No. 2171518-24-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation. This compound plays a critical role in modern pharmaceutical research, particularly in the development of therapeutic peptides and drug delivery systems. Its unique structure, featuring an Fmoc protecting group and a carboxylic acid functional group, makes it highly valuable for solid-phase peptide synthesis (SPPS).

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality Fmoc-amino acid derivatives like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid. Researchers are particularly focused on optimizing peptide stability and bioavailability, areas where this compound demonstrates exceptional utility. Recent advancements in cancer immunotherapy and targeted drug delivery have further highlighted its importance in biomedical applications.

One of the key advantages of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid is its compatibility with automated peptide synthesizers, making it a preferred choice for high-throughput screening in drug discovery. The Fmoc protecting group can be easily removed under mild basic conditions, allowing for efficient peptide chain elongation without damaging sensitive functional groups. This characteristic is particularly valuable in the synthesis of complex peptide architectures and peptide-drug conjugates.

In the context of green chemistry and sustainable synthesis, researchers are exploring more environmentally friendly approaches to produce Fmoc-protected amino acids. The development of water-soluble catalysts and recyclable reagents for peptide coupling reactions has opened new possibilities for reducing the environmental impact of peptide manufacturing. 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid is at the forefront of these innovations, with several studies demonstrating its compatibility with green synthesis protocols.

The pharmaceutical industry's increasing focus on personalized medicine has created new opportunities for custom peptide synthesis using building blocks like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid. Its application extends to diagnostic probes, molecular imaging agents, and biomaterials engineering. Recent publications have highlighted its use in developing peptide-based biosensors for early disease detection and smart drug delivery systems that respond to specific biological stimuli.

Quality control is paramount when working with peptide synthesis reagents like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. The growing adoption of quality-by-design (QbD) principles in pharmaceutical manufacturing has further emphasized the need for rigorously characterized amino acid derivatives in peptide production.

As the field of peptide therapeutics continues to expand, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopentanoic acid (CAS No. 2171518-24-2) remains a crucial tool for researchers. Its versatility in peptide modification, combined with ongoing developments in synthetic methodology, ensures its continued relevance in addressing current challenges in drug development and biomedical research. The compound's unique properties make it particularly valuable for creating next-generation peptide-based pharmaceuticals with improved target specificity and therapeutic efficacy.